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Compound of Interest

Methyltriphenylphosphonium
iodide-d3

Cat. No.: B028801

Compound Name:

An In-depth Technical Guide to the Safe Handling of Methyltriphenylphosphonium iodide-d3

For researchers, scientists, and drug development professionals, the proper handling of
specialized chemical reagents is paramount to ensuring laboratory safety and experimental
integrity. This guide provides a comprehensive overview of the safety protocols and handling
procedures for Methyltriphenylphosphonium iodide-d3, a deuterated quaternary ammonium
salt utilized in various organic synthesis and biochemical applications.[1]

Understanding the Hazard Profile

Methyltriphenylphosphonium iodide-d3 is classified as a hazardous substance. The primary
routes of exposure are inhalation, ingestion, and skin or eye contact.[2] The GHS classification
indicates that it can cause skin irritation, serious eye irritation, and may cause respiratory
irritation.[3][4][5] Prolonged exposure to iodides may lead to iodism in sensitive individuals, with
symptoms including skin rash, headache, and irritation of the mucous membranes.[2]

Hazard Identification and Classification:
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Hazard Class GHS Category Hazard Statement
) o H315: Causes skin irritation[3]
Skin Irritation Category 2
[4]
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation[3][4]
Specific target organ toxicity — H335: May cause respiratory
] Category 3 o
single exposure irritation[3][4]
Acute toxicity, oral (for non- o
Category 3 H301: Toxic if swallowed[5]

deuterated form)

Physicochemical Properties

Understanding the physical and chemical properties of Methyltriphenylphosphonium iodide-
d3 is crucial for its safe handling and storage.

Property Value

Molecular Formula C19H15D3IP[1][3]

Molecular Weight 407.24 g/mol [3]

Appearance Off-white to white solid powder[6]
Melting Point 186-188 °CJ3]

Stable under recommended storage conditions.

Stability [4] It is also noted to be hygroscopic and light-
sensitive.[6]
Solubility Soluble in water.[6]

Experimental Protocols for Safe Handling and
Storage

Adherence to strict experimental protocols is essential to minimize the risks associated with
Methyltriphenylphosphonium iodide-d3.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.echemi.com/produce/pr23112894558-methyl-d3triphenylphosphonium-iodide.html
https://www.capotchem.cn/doc/msds_2065-66-9.do
https://www.echemi.com/produce/pr23112894558-methyl-d3triphenylphosphonium-iodide.html
https://www.capotchem.cn/doc/msds_2065-66-9.do
https://www.echemi.com/produce/pr23112894558-methyl-d3triphenylphosphonium-iodide.html
https://www.capotchem.cn/doc/msds_2065-66-9.do
https://pubchem.ncbi.nlm.nih.gov/compound/Methyltriphenylphosphonium-iodide
https://www.benchchem.com/product/b028801?utm_src=pdf-body
https://www.benchchem.com/product/b028801?utm_src=pdf-body
https://cymitquimica.com/cas/1560-56-1/
https://www.echemi.com/produce/pr23112894558-methyl-d3triphenylphosphonium-iodide.html
https://www.echemi.com/produce/pr23112894558-methyl-d3triphenylphosphonium-iodide.html
https://www.fishersci.com/store/msds?partNumber=AC224030250&productDescription=METHYLTRIPHENYLPHOSPHONI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/produce/pr23112894558-methyl-d3triphenylphosphonium-iodide.html
https://www.capotchem.cn/doc/msds_2065-66-9.do
https://www.fishersci.com/store/msds?partNumber=AC224030250&productDescription=METHYLTRIPHENYLPHOSPHONI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC224030250&productDescription=METHYLTRIPHENYLPHOSPHONI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b028801?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.

~N

4 . .
Personal Protective Equipment (PPE)
Respiratory Protection
(NIOSH/MSHA or EN 149 approved respirator if dust is generated)

Eye Protection
(Safety glasses with side-shields or goggles, EN 166 compliant)

Impervious Clothing
(Lab coat)

Gloves
(Inspected prior to use, EN 374 compliant)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling

Methyltriphenylphosphonium iodide-d3.

Engineering Controls

Engineering controls are designed to remove the hazard at the source.

Ventilation: Always handle Methyltriphenylphosphonium iodide-d3 in a well-ventilated

area.[2][3][6] Use of a chemical fume hood is recommended, especially when generating

dust or aerosols.[7]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[6]
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Handling and Storage Procedures

Proper handling and storage are critical to maintaining the stability of the compound and
preventing accidental exposure.
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Handling Procedures Storage Conditions
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Click to download full resolution via product page
Caption: Key handling and storage procedures for Methyltriphenylphosphonium iodide-d3.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[2][6]

o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention.[2][6]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b028801?utm_src=pdf-body-img
https://www.benchchem.com/product/b028801?utm_src=pdf-body
https://www.sodiumiodide.net/msds/Methyl%20Triphenyl%20Phosphonium%20Iodide%20MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC224030250&productDescription=METHYLTRIPHENYLPHOSPHONI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sodiumiodide.net/msds/Methyl%20Triphenyl%20Phosphonium%20Iodide%20MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC224030250&productDescription=METHYLTRIPHENYLPHOSPHONI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical
attention.[2][3][6]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[2][6]

Spill and Leak Procedures

o Evacuate: Evacuate personnel from the spill area.[2][4]
o Ventilate: Ensure adequate ventilation.[2][4]
o Contain: Prevent the product from entering drains.[2][4]
e Clean-up:

o Wear appropriate PPE.

o For solid spills, sweep up and shovel into a suitable, closed container for disposal. Avoid
creating dust.[4][6]

o For liquid spills, soak up with an inert absorbent material and dispose of as hazardous
waste.[2]

» Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[3] It
is recommended to use a licensed professional waste disposal service.[4]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of
Methyltriphenylphosphonium iodide-d3 from receipt to disposal.
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Caption: A logical workflow for the safe handling of Methyltriphenylphosphonium iodide-d3.
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By adhering to the guidelines outlined in this technical guide, researchers and scientists can
significantly mitigate the risks associated with Methyltriphenylphosphonium iodide-d3,
ensuring a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling of Methyltriphenylphosphonium
iodide-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028801#safety-and-handling-of-
methyltriphenylphosphonium-iodide-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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